2-(2-aminophenyl)sulfanyl-N-benzhydrylacetamide

• IUPAC Name: 2-(2-aminophenyl)sulfanyl-N-benzhydrylacetamide
• InChI: InChI=1S/C21H20N2OS/c22-18-13-7-8-14-19(18)25-15-20(24)23-21(16-9-3-1-4-10-16)17-11-5-2-6-12-17/h1-14,21H,15,22H2,(H,23,24)
• InChI Key: VBJNJWKHKKQWMP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(C2=CC=CC=C2)NC(=O)CSC3=CC=CC=C3N
• Molecular Formula: C21H20N2OS
• Molecular Weight: 348.5 g/mol

Description

2-(2-aminophenyl)sulfanyl-N-benzhydrylacetamide is an organic compound that features a sulfanyl group attached to an aminophenyl ring, which is further connected to a benzhydrylacetamide moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(2-aminophenyl)sulfanyl-N-benzhydrylacetamide typically involves the reaction of 2-aminophenylthiol with benzhydrylacetamide under specific conditions. One common method includes the use of a base such as sodium hydride (NaH) in an aprotic solvent like dimethylformamide (DMF). The reaction is carried out at elevated temperatures to facilitate the formation of the desired product.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimized reaction conditions can enhance the yield and purity of the product. Additionally, purification techniques such as recrystallization and chromatography are employed to obtain high-purity this compound.

Chemical Reactions Analysis

Types of Reactions

2-(2-aminophenyl)sulfanyl-N-benzhydrylacetamide can undergo various chemical reactions, including:

Oxidation: The sulfanyl group can be oxidized to form sulfoxides or sulfones.

Reduction: The compound can be reduced to modify the functional groups attached to the aminophenyl ring.

Substitution: Electrophilic and nucleophilic substitution reactions can occur at the aminophenyl ring or the benzhydrylacetamide moiety.

Common Reagents and Conditions

Oxidation: Reagents such as hydrogen peroxide (H₂O₂) or m-chloroperbenzoic acid (m-CPBA) are commonly used.

Reduction: Reducing agents like lithium aluminum hydride (LiAlH₄) or sodium borohydride (NaBH₄) are employed.

Substitution: Halogenating agents, alkylating agents, and other electrophiles or nucleophiles can be used under appropriate conditions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation of the sulfanyl group can yield sulfoxides or sulfones, while substitution reactions can introduce various functional groups onto the aminophenyl ring or the benzhydrylacetamide moiety.

Scientific Research Applications

2-(2-aminophenyl)sulfanyl-N-benzhydrylacetamide has several applications in scientific research:

Chemistry: It is used as a building block for the synthesis of more complex molecules and as a reagent in various organic reactions.

Biology: The compound can be used in studies involving enzyme inhibition and protein-ligand interactions.

Industry: It may be used in the production of specialty chemicals and materials with unique properties.

Mechanism of Action

The mechanism of action of 2-(2-aminophenyl)sulfanyl-N-benzhydrylacetamide involves its interaction with specific molecular targets, such as enzymes or receptors. The compound can bind to the active site of an enzyme, inhibiting its activity, or interact with a receptor to modulate its signaling pathways. The exact molecular targets and pathways depend on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

• 2-[(2-aminophenyl)sulfanyl]benzonitrile
• 2-[(2-aminophenyl)sulfanyl]benzoic acid
• 2-[(2-aminophenyl)sulfanyl]-N-benzylacetamide

Uniqueness

2-(2-aminophenyl)sulfanyl-N-benzhydrylacetamide is unique due to its specific structural features, which confer distinct chemical and biological properties. Compared to similar compounds, it may exhibit different reactivity, binding affinity, and biological activity, making it valuable for specific research applications.